1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(1H-pyrrol-1-yl)ethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-(1H-pyrrol-1-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H22N8O and its molecular weight is 366.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Application in Heterocycles
The Mannich reaction, a method for synthesizing N,S-containing heterocycles, demonstrates the versatility of related compounds in creating complex molecular structures with potential biological activities. Piperidinium derivatives undergo aminomethylation, forming tetraazatricyclo structures in significant yields, highlighting the compound's utility in medicinal chemistry and drug design (Dotsenko et al., 2012).
Antimicrobial and Antitubercular Activity
Several studies focus on the antimicrobial and antitubercular properties of compounds structurally similar to the one . For example, triazolopyridine and pyridotriazine derivatives have been synthesized and evaluated for their antimicrobial activities, indicating their potential as therapeutic agents against various microbial infections (Flefel et al., 2018). Furthermore, thiazole-aminopiperidine hybrid analogues have been designed as novel inhibitors for Mycobacterium tuberculosis, suggesting a pathway for developing new antitubercular agents (Jeankumar et al., 2013).
Potential in Treating Neurological Disorders
The compound's structural framework lends itself to modifications yielding agents with potential analgesic and antiparkinsonian activities. This is exemplified by the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from pyridine precursors, offering insights into the development of new treatments for neurological disorders (Amr et al., 2008).
Properties
IUPAC Name |
N-(2-pyrrol-1-ylethyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N8O/c27-18(20-7-12-24-8-1-2-9-24)15-5-10-25(11-6-15)16-3-4-17(23-22-16)26-14-19-13-21-26/h1-4,8-9,13-15H,5-7,10-12H2,(H,20,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJRRZDKTUJGQJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCN2C=CC=C2)C3=NN=C(C=C3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.